Cas no 1807075-24-6 (4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride)
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
-
- Inchi: 1S/C8H3ClF2N2O2/c9-7(15)5-6(14)3(1-12)4(2-13-5)8(10)11/h2,8,14H
- InChI Key: RGPVHYMHDWQHKG-UHFFFAOYSA-N
- SMILES: ClC(C1C(=C(C#N)C(C(F)F)=CN=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 2.2
- Topological Polar Surface Area: 74
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042431-250mg |
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807075-24-6 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029042431-500mg |
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807075-24-6 | 97% | 500mg |
$1,581.10 | 2022-03-31 | |
| Alichem | A029042431-1g |
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807075-24-6 | 97% | 1g |
$3,129.00 | 2022-03-31 |
4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
4-Cyano-5-(Difluoromethyl)-3-Hydroxypyridine-2-Carbonyl Chloride (CAS No. 1807075-24-6): A Versatile Synthetic Intermediate in Medicinal Chemistry
In recent years, the 4-cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1807075-24-6) has emerged as a critical intermediate in the design of bioactive molecules targeting oncology, neurodegenerative disorders, and metabolic diseases. This compound's unique structure combines electron-withdrawing groups such as the cyano moiety with the difluoromethyl substituent, while the hydroxy group provides sites for functionalization. The carbonyl chloride functionality enables efficient coupling reactions with amines and alcohols, making it indispensable for constructing complex pharmacophores.
Structural analysis reveals that the pyridine ring serves as a rigid scaffold that enhances metabolic stability—a critical factor in drug development. The presence of fluorinated groups (difluoromethyl) contributes to lipophilicity modulation and resistance to enzymatic degradation, as demonstrated in recent studies on fluorinated kinase inhibitors (Nature Communications, 2023). Computational docking studies further highlight how this structure's electronic properties facilitate interactions with protein targets such as kinases and GPCRs.
Synthetic advancements have optimized routes for preparing this intermediate using environmentally benign protocols. A 2023 Angewandte Chemie study reported a palladium-catalyzed arylation strategy achieving 98% yield under solvent-free conditions. This method reduces waste generation while maintaining stereochemical integrity of the hydroxy group. Alternative approaches employing microwave-assisted synthesis have also been explored, enabling shorter reaction times compared to traditional reflux methods.
In medicinal chemistry applications, this compound has been pivotal in developing novel antiproliferative agents. Researchers at Stanford University recently synthesized derivatives showing selective inhibition of BRD4 bromodomain proteins (Cell Chemical Biology, 2023). The cyano group's electron-withdrawing effect was found to enhance binding affinity through π-stacking interactions with aromatic residues in target proteins. Similarly, analogs incorporating this core structure demonstrated neuroprotective effects in Alzheimer's disease models by modulating amyloid-beta aggregation pathways.
The carbonyl chloride functionality enables modular assembly into larger molecular frameworks through peptide coupling or esterification reactions. A notable example is its use in creating cyclic peptide-based antibiotics where the pyridine scaffold improves membrane permeability (Journal of Medicinal Chemistry, 2023). These constructs displayed potent activity against multidrug-resistant Gram-negative bacteria without significant cytotoxicity.
In preclinical trials, derivatives incorporating this core structure have shown promising pharmacokinetic profiles. A phase I study on a topoisomerase II inhibitor derivative demonstrated favorable oral bioavailability (>75%) and prolonged half-life due to the fluorinated substituents' steric hindrance effects (Science Translational Medicine, 2023). These properties are particularly advantageous for chronic disease management where sustained drug exposure is required.
Material science applications are also being explored through polymerizable derivatives. Researchers at MIT recently developed stimuli-responsive hydrogels using this compound's reactive groups to create smart drug delivery systems (Advanced Materials, 2023). The hydrogel matrices exhibited pH-sensitive swelling behavior ideal for targeted release in tumor microenvironments.
Safety evaluations conducted according to OECD guidelines confirmed low acute toxicity profiles when synthesized under controlled conditions. However, strict handling protocols are recommended due to the compound's reactivity characteristics inherent to its carbonyl chloride moiety. These findings align with current best practices in chemical synthesis safety management systems.
The structural versatility of this compound continues to drive innovation across multiple therapeutic areas. Current research focuses on exploiting its ability to form metal complexes with transition metals like platinum and iridium for photodynamic therapy applications (Chemical Science, 2023). Such advancements underscore its role as a foundational building block in modern drug discovery pipelines.
1807075-24-6 (4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)